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Compound of Interest

Compound Name:
4-(Chloromethyl)-2-cyclopropyl-

1,3-thiazole

CAS No.: 757155-82-1

Cat. No.: B2695189

Get Quote

Executive Summary & Chemical Identity
This guide provides an autonomous, field-validated protocol for the disposal of 4-
(Chloromethyl)-2-cyclopropyl-1,3-thiazole.[1][2] Unlike standard organic waste, this

compound combines a reactive alkyl halide (chloromethyl group) with a lipophilic cyclopropyl

moiety.

Critical Hazard Insight: The cyclopropyl group significantly increases the lipophilicity of the

molecule compared to its methyl-substituted analogs. This enhances skin permeability, making

the compound a potent contact toxin and alkylating agent. Disposal procedures must prioritize

preventing dermal contact and neutralizing the alkylating potential.
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Chemical Attribute Details

IUPAC Name 4-(Chloromethyl)-2-cyclopropyl-1,3-thiazole

CAS Number
135207-10-2 (Hydrochloride salt) / 105827-91-6

(Analog reference)

Molecular Formula
C₇H₈ClNS (Free base) / C₇H₈ClNS[1][2][3]

[4]·HCl (Salt)

Physical State
Pale brown/off-white powder (Salt) or Viscous oil

(Free base)

Primary Hazards
Skin Corrosion (1B), Alkylating Agent,

Lachrymator

Hazard Assessment & Mechanism of Action
To dispose of this chemical safely, you must understand why it is dangerous.

The Alkylating Threat
The chloromethyl group (-CH₂Cl) at position 4 is highly electrophilic.[1][2] In biological systems,

it acts as an alkylating agent, attacking DNA bases (nucleophiles). This mechanism classifies

the compound as a potential mutagen and severe vesicant (blistering agent).

Hydrolysis & Acid Evolution
Upon contact with moisture, the C-Cl bond hydrolyzes to form the corresponding alcohol and

Hydrochloric Acid (HCl).

[1][2]

Operational Implication: Waste containers must never be hermetically sealed if moisture

contamination is suspected, as pressure buildup from HCl gas can cause container rupture.

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation[1][2]
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Before disposal, categorize the waste stream. Do not mix with strong oxidizers (e.g., Nitric acid)

or strong bases (unless part of a controlled quench).

Stream A (High Purity): Solid powder or concentrated oil (>10%).[1]

Stream B (Dilute Solution): Reaction mixtures or mother liquors (<10%).[1]

Stream C (Contaminated Solids): Gloves, weigh boats, paper towels.

Phase 2: Pre-Disposal Deactivation (Quenching)
For Stream A (High Purity) or Spills. Goal: Convert the reactive alkyl chloride into a benign

alcohol or ether before it enters the bulk waste drum.

Reagents:

Ethanol (95%)[1][2]

Aqueous Ammonia (25%) or Saturated Sodium Bicarbonate (

)[1][2]

Protocol:

Dissolution: Dissolve the residue in Ethanol (approx. 10 mL per gram of waste).

Basification: Slowly add aqueous ammonia or bicarbonate solution.

Note: The reaction is exothermic. Cool in an ice bath if treating >5g.[5]

Verification: Allow to stir for 1-2 hours. The ammonia acts as a nucleophile, displacing the

chloride to form the amine or hydrolyzing it to the alcohol.

PH Check: Ensure pH is roughly neutral or slightly basic (pH 8-9).

Phase 3: Packaging & Labeling
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Container Type Material Compatibility Labeling Requirement

Liquids

HDPE or Glass (Amber).[1][2]

Avoid metal due to HCl

corrosion risk.

"Flammable," "Corrosive,"

"Toxic"

Solids
Double-bagged in LDPE liners

inside a fiber drum.[1][2]
"Toxic Solid - Organic"

Venting

Use Vented Caps for liquid

waste to prevent pressure

buildup.[1][2]

N/A

Phase 4: Final Disposal Path
Preferred Method:High-Temperature Incineration with flue gas scrubbing.[1][2]

The scrubber is essential to capture the SOx (from thiazole sulfur) and HCl (from

chloromethyl) emissions.

RCRA Code (US): D001 (Ignitable), D002 (Corrosive), and potentially U-listed depending on

specific state regulations for thiazoles. Treat as Halogenated Solvent Waste.[1]

Emergency Response (Spills)
If a spill occurs in the lab:

Evacuate & Ventilate: The compound is a lachrymator. Clear the area.

PPE: Wear Double Nitrile Gloves (or Silver Shield® for longer exposure), Goggles, and a

Lab Coat.

Neutralize: Cover the spill with a 1:1 mixture of Sodium Carbonate and Clay/Vermiculite.

Why? Carbonate neutralizes the acid; clay absorbs the organic bulk.

Collect: Scoop into a wide-mouth HDPE jar. Label as "Hazardous Waste - Debris."[1][2]
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Visual Workflow: Disposal Decision Tree
The following diagram illustrates the logic flow for handling this specific chemical waste.

Waste: 4-(Chloromethyl)-2-cyclopropyl-1,3-thiazole

Physical State?

Solid (HCl Salt) Liquid/Oil (Free Base)

Quantity > 10g?

Step: Chemical Deactivation
(Ethanol + NaHCO3/NH3)

Yes (High Risk)

Direct Packaging
(Double Bag/HDPE)

No (Low Risk)

Risk: Exotherm & HCl Gas

Monitor

Final Disposal:
High-Temp Incineration
(Halogenated Stream)

Click to download full resolution via product page

Caption: Decision matrix for segregating and treating chloromethyl thiazole waste based on

physical state and quantity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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